4-(2H-1,2,3-Triazol-4-yl)-1-azabicyclo[2.2.1]heptane

• Molecular Formula: C8H12N4
• Molecular Weight: 164.21 g/mol
• IUPAC Name: 4-(2H-triazol-4-yl)-1-azabicyclo[2.2.1]heptane
• InChI: InChI=1S/C8H12N4/c1-3-12-4-2-8(1,6-12)7-5-9-11-10-7/h5H,1-4,6H2,(H,9,10,11)
• InChI Key: JIPXIMFIPDBGDM-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCC1(C2)C3=NNN=C3

Description

4-(2H-1,2,3-Triazol-4-yl)-1-azabicyclo[2.2.1]heptane is a useful research compound. Its molecular formula is C8H12N4 and its molecular weight is 164.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-(1-m-nitrobenzoyl-1,2,3-triazol-4-yl)-1-azabicyclo[2.2.1]heptane (D25) (1 g, 0.0032 mole) in methanol (50 ml) was saturated with ammonia gas. The solution allowed to stand at room temperature for 3 days and then concentrated in vacuo to a gum. The gum was chromatographed on alumina in a gradient of 10-20% methanol in chloroform, elution with 15% methanol in chloroform produced a gum which crystallised from ethyl acetate to afford the title compound (D26, 450mg, 0.0027 mole, 85%).